![molecular formula C10H13BrClN B2829565 7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline hcl CAS No. 2173991-93-8](/img/structure/B2829565.png)
7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline hcl
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a chemical compound with the CAS Number: 2173991-93-8 . It is used as a pharmaceutical intermediate . The compound is a solid in physical form .
Synthesis Analysis
The synthesis of 1,2,3,4-tetrahydroisoquinoline analogs, such as 7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline hcl, often involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent .Molecular Structure Analysis
The IUPAC name for this compound is 7-bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride . The InChI Code is 1S/C10H12BrN.ClH/c1-7-5-12-6-8-4-9(11)2-3-10(7)8;/h2-4,7,12H,5-6H2,1H3;1H .Physical And Chemical Properties Analysis
The compound is a solid in physical form . It has a molecular weight of 262.58 . The compound is insoluble in water .Scientific Research Applications
- 7-Bromo-THIQ HCl serves as a valuable intermediate in the synthesis of pharmaceutical compounds. Researchers use it to create more complex molecules due to its unique structural features. For example, it can be further modified to produce novel drug candidates or analogs .
- The Pictet-Spengler reaction, first described in 1911, involves the condensation of an amine (such as phenylethylamine) with an aldehyde or ketone in the presence of hydrochloric acid. This reaction leads to the formation of substituted tetrahydroisoquinolines (THIQs), including 7-Bromo-THIQ HCl. Researchers explore this reaction for its synthetic versatility and potential applications in drug discovery .
Pharmaceutical Intermediates
Pictet-Spengler Reaction
Safety and Hazards
properties
IUPAC Name |
7-bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrN.ClH/c1-7-5-12-6-8-4-9(11)2-3-10(7)8;/h2-4,7,12H,5-6H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJKQXVPGBXYTRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCC2=C1C=CC(=C2)Br.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride | |
CAS RN |
2173991-93-8 |
Source
|
Record name | 7-bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.